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Compound of Interest

Compound Name: Ethyl 2-(2-Bromoethyl)benzoate

Cat. No.: B171905 Get Quote

Primary Synthesis Pathway: From Isochroman-
1-one
A prevalent and efficient method for synthesizing Ethyl 2-(2-Bromoethyl)benzoate proceeds

via the bromination and subsequent ethanolysis of Isochroman-1-one (also known as 3,4-

dihydro-1H-2-benzopyran-1-one).[1] This two-stage, one-pot reaction offers a direct route to the

target compound.

Reaction Scheme:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 2 Tech Support

https://www.benchchem.com/product/b171905?utm_src=pdf-interest
https://www.benchchem.com/product/b171905?utm_src=pdf-body
https://www.chemicalbook.com/synthesis/ethyl-2-2-bromoethyl-benzoate.htm
https://www.benchchem.com/product/b171905?utm_src=pdf-body-img
https://www.benchchem.com/product/b171905?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b171905?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. ethyl 2-(2-broMoethyl)benzoate synthesis - chemicalbook [chemicalbook.com]

To cite this document: BenchChem. [Synthesis pathways for Ethyl 2-(2-
Bromoethyl)benzoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b171905#synthesis-pathways-for-ethyl-2-2-
bromoethyl-benzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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